Cas no 1613050-29-5 (4-Bromo-2-iodo-6-(trifluoromethyl)phenol)

• Product Name: 4-Bromo-2-iodo-6-(trifluoromethyl)phenol
• CAS No: 1613050-29-5
• MF: C₇H₃BrF₃IO
• MW: 366.901804208755
• CID: 4609113
• PubChem ID: 90190108
• Update Time: 2024-11-06

4-Bromo-2-iodo-6-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-iodo- 6-(trifluoromethyl)phenol
• AMY37301
• 4-bromo-2-iodo-6-(trifluoromethyl)phenol
• 4-Bromo-2-iodo-6-(trifluoromethyl) phenol
• D77587
• SCHEMBL15757953
• CS-W000285
• DB-167265
• 1613050-29-5
• 4-Bromo-2-iodo-6-(trifluoromethyl)phenol

• Inchi： 1S/C7H3BrF3IO/c8-3-1-4(7(9,10)11)6(13)5(12)2-3/h1-2,13H
• InChI Key： CLICENPKDWGPNG-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(F)(F)F)=C1O)Br

Computed Properties

• Exact Mass: 365.83641g/mol
• Monoisotopic Mass: 365.83641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2